Cas no 2098115-32-1 ((trans-4-ethynylcyclohexyl)methanamine hydrochloride)

• Product Name: (trans-4-ethynylcyclohexyl)methanamine hydrochloride
• CAS No: 2098115-32-1
• MF: C₉H₁₆ClN
• MW: 173.683041572571
• CID: 5378110
• PubChem ID: 121207023
• Update Time: 2025-06-13

(trans-4-ethynylcyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 4-ethynyl-, hydrochloride (1:1), trans-
• (4-ethynylcyclohexyl)methanamine;hydrochloride
• AKOS040804851
• EN300-7563678
• 1-[(1s,4s)-4-ethynylcyclohexyl]methanamine hydrochloride
• (trans-4-ethynylcyclohexyl)methanamine hydrochloride
• AKOS026746354
• 2098115-32-1
• F2147-2812
• [(1r,4r)-4-ethynylcyclohexyl]methanamine hydrochloride

• Inchi： 1S/C9H15N.ClH/c1-2-8-3-5-9(7-10)6-4-8;/h1,8-9H,3-7,10H2;1H
• InChI Key： FNWFQAWPXCYQKG-UHFFFAOYSA-N
• SMILES： Cl.NCC1CCC(C#C)CC1

Computed Properties

• Exact Mass: 173.0971272g/mol
• Monoisotopic Mass: 173.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (trans-4-ethynylcyclohexyl)methanamine hydrochloride

Comprehensive Overview of (trans-4-ethynylcyclohexyl)methanamine hydrochloride (CAS No. 2098115-32-1)

(trans-4-ethynylcyclohexyl)methanamine hydrochloride (CAS No. 2098115-32-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its trans-4-ethynylcyclohexyl moiety and methanamine hydrochloride functional group, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the synthesis of novel therapeutic agents.

The ethynyl group in (trans-4-ethynylcyclohexyl)methanamine hydrochloride provides a reactive site for further chemical modifications, enabling the creation of diverse derivatives. This feature is crucial in the development of targeted therapies, especially in the context of precision medicine and personalized healthcare, which are currently trending topics in the scientific community. The compound's unique structure also aligns with the growing demand for small-molecule inhibitors and bioconjugation tools in proteomics and genomics research.

In recent years, the search for innovative chemical entities like (trans-4-ethynylcyclohexyl)methanamine hydrochloride has intensified due to advancements in high-throughput screening and computational chemistry. These technologies allow researchers to explore the compound's interactions with biological targets more efficiently. Questions such as "What are the applications of ethynylcyclohexyl derivatives in drug development?" and "How does methanamine hydrochloride enhance bioavailability?" are frequently searched in academic and industry forums, reflecting the compound's relevance.

From a synthetic perspective, (trans-4-ethynylcyclohexyl)methanamine hydrochloride is often utilized in click chemistry reactions, a technique popularized by Nobel laureate Barry Sharpless. This method is pivotal for creating biocompatible scaffolds and drug delivery systems, which are critical in modern therapeutics. The compound's compatibility with bioorthogonal chemistry further expands its utility in live-cell imaging and diagnostic applications, addressing current interests in non-invasive medical technologies.

Another area where (trans-4-ethynylcyclohexyl)methanamine hydrochloride shows promise is in the development of neurological agents. Its structural similarity to certain neurotransmitter analogs makes it a candidate for studying central nervous system (CNS) disorders, a hot topic given the rising prevalence of conditions like Alzheimer's and Parkinson's disease. Researchers are actively investigating its potential to cross the blood-brain barrier (BBB), a key challenge in CNS drug development.

Environmental and safety considerations are also paramount when discussing (trans-4-ethynylcyclohexyl)methanamine hydrochloride. The compound is typically handled under controlled conditions to ensure stability and purity, aligning with the broader industry shift toward green chemistry and sustainable synthesis. These practices resonate with the increasing public and regulatory focus on eco-friendly pharmaceuticals and reduced laboratory waste.

In summary, (trans-4-ethynylcyclohexyl)methanamine hydrochloride (CAS No. 2098115-32-1) represents a versatile and high-value compound in contemporary research. Its applications span drug discovery, bioconjugation, and neurological studies, making it a focal point for scientists addressing today's most pressing medical and technological challenges. As the demand for tailored therapeutics and advanced diagnostic tools grows, this compound is poised to play an even more significant role in shaping the future of healthcare innovation.